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Compound of Interest

Compound Name: 7-Hydroxychroman-2-one

CAS No.: 5631-67-4

Cat. No.: B1584768

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 7-
Hydroxychroman-2-one (also known as 7-hydroxydihydrocoumarin), a molecule of interest in

synthetic chemistry and drug discovery. This document is intended for researchers, scientists,

and professionals in drug development, offering in-depth insights into the nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics of this compound.

The methodologies and interpretations presented herein are grounded in established

spectroscopic principles and data from authoritative sources to ensure scientific integrity and

practical applicability.

Introduction
7-Hydroxychroman-2-one (CAS No: 5631-67-4) is a heterocyclic compound featuring a

chroman core with a lactone at the 2-position and a hydroxyl group on the aromatic ring at the

7-position.[1][2][3][4] Its structural similarity to other biologically active coumarin derivatives

makes it a valuable scaffold in medicinal chemistry. Accurate spectroscopic characterization is

paramount for confirming its identity, assessing its purity, and understanding its chemical

behavior in various applications. This guide will delve into the key spectroscopic signatures of

7-Hydroxychroman-2-one.
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Molecular Structure and Atom Numbering
To facilitate the discussion of the spectroscopic data, the following atom numbering scheme will

be used for 7-Hydroxychroman-2-one.

Figure 1: Chemical structure and atom numbering of 7-Hydroxychroman-2-one.

Mass Spectrometry (MS)
Mass spectrometry is a fundamental technique for determining the molecular weight and

elemental composition of a compound. For 7-Hydroxychroman-2-one, electrospray ionization

(ESI) is a suitable method, typically yielding the protonated molecule [M+H]⁺ in positive ion

mode.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of 7-Hydroxychroman-2-one is prepared in a suitable

solvent such as methanol or acetonitrile.

Instrumentation: A mass spectrometer equipped with an ESI source is used.

Data Acquisition: The sample solution is infused into the ESI source. The mass spectrum is

acquired in positive ion mode over a relevant m/z range (e.g., 50-500 amu). For

fragmentation analysis (MS/MS), the precursor ion corresponding to [M+H]⁺ is selected and

subjected to collision-induced dissociation (CID).

Data Interpretation

The expected monoisotopic mass of 7-Hydroxychroman-2-one (C₉H₈O₃) is 164.0473 g/mol .

[1] The ESI-MS spectrum in positive mode would therefore show a prominent peak at m/z

165.0546, corresponding to the [M+H]⁺ ion.

Tandem mass spectrometry (MS/MS) of the m/z 165.0546 precursor ion provides valuable

structural information through characteristic fragmentation patterns.
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Precursor Ion (m/z) Fragment Ions (m/z) Interpretation

165.0546 147.1, 123.1, 111.1

Loss of H₂O, subsequent

fragmentation of the chroman

ring

Table 1: Summary of Mass Spectrometry Data for 7-Hydroxychroman-2-one.[1]

7-Hydroxychroman-2-one [M+H]⁺ (m/z 165.0546) ESI+ Fragment Ions CID 

m/z 147.1

m/z 123.1

m/z 111.1

Click to download full resolution via product page

Figure 2: Fragmentation pathway of 7-Hydroxychroman-2-one in ESI-MS/MS.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful tool for identifying the functional groups present in a

molecule. While experimentally obtained IR spectra for 7-Hydroxychroman-2-one are not

readily available in the surveyed literature, a predicted spectrum can be inferred based on its

structural components. The key functional groups are a phenolic hydroxyl group, an aliphatic

lactone (cyclic ester), and a substituted benzene ring.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer equipped with an ATR

accessory is used.

Sample Preparation: A small amount of the solid 7-Hydroxychroman-2-one sample is

placed directly on the ATR crystal.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1584768/docs?utm_src=pdf-body#spectroscopic-profile-of-7-hydroxychroman-2-one-a-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxychroman-2-one
https://www.benchchem.com/product/b1584768/docs?utm_src=pdf-body-img#spectroscopic-profile-of-7-hydroxychroman-2-one-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1584768/docs?utm_src=pdf-body#spectroscopic-profile-of-7-hydroxychroman-2-one-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1584768/docs?utm_src=pdf-body#spectroscopic-profile-of-7-hydroxychroman-2-one-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1584768/docs?utm_src=pdf-body#spectroscopic-profile-of-7-hydroxychroman-2-one-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded. The

sample spectrum is then acquired. The final spectrum is typically plotted as transmittance

(%) versus wavenumber (cm⁻¹).

Predicted Data Interpretation

The IR spectrum of 7-Hydroxychroman-2-one is expected to exhibit the following

characteristic absorption bands:

Wavenumber (cm⁻¹) Intensity Assignment

~3300-3500 Broad, Strong O-H stretch (phenolic)

~2850-2960 Medium C-H stretch (aliphatic CH₂)

~1735-1750 Strong, Sharp C=O stretch (lactone)

~1600, ~1500 Medium-Strong C=C stretch (aromatic ring)

~1200-1300 Strong C-O stretch (ester and phenol)

~800-900 Medium
C-H bend (out-of-plane,

aromatic)

Table 2: Predicted Infrared Spectroscopy Data for 7-Hydroxychroman-2-one.

The broadness of the O-H stretching band is indicative of hydrogen bonding. The position of

the C=O stretching frequency of the lactone is a key diagnostic peak and is expected at a

relatively high wavenumber for a six-membered ring ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. As with the IR data, specific, experimentally verified ¹H and ¹³C NMR data for 7-
Hydroxychroman-2-one are not readily available in the reviewed literature. Therefore, the

following interpretation is based on established chemical shift principles and data from

structurally related compounds.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy
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Sample Preparation: Approximately 5-10 mg of 7-Hydroxychroman-2-one is dissolved in a

suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or acetone-d₆) in an NMR tube.

Tetramethylsilane (TMS) is typically used as an internal standard (0.00 ppm).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: Standard one-dimensional ¹H and ¹³C NMR spectra are acquired. For more

detailed structural elucidation, two-dimensional experiments such as COSY, HSQC, and

HMBC can be performed.

Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons, the

aliphatic protons of the lactone ring, and the phenolic hydroxyl proton.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~9.0-10.0 Singlet (broad) 1H 7-OH

~7.0-7.2 Doublet 1H H-5

~6.4-6.6 Doublet of doublets 1H H-6

~6.3-6.5 Doublet 1H H-8

~2.9-3.1 Triplet 2H H-4 (CH₂)

~2.6-2.8 Triplet 2H H-3 (CH₂)

Table 3: Predicted ¹H NMR Spectral Data for 7-Hydroxychroman-2-one.

The aromatic protons (H-5, H-6, and H-8) will exhibit splitting patterns characteristic of a 1,2,4-

trisubstituted benzene ring. The aliphatic protons at C-3 and C-4 are expected to appear as

triplets due to coupling with each other. The chemical shift of the phenolic hydroxyl proton can

vary depending on the solvent and concentration.

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will show nine distinct carbon signals.
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Chemical Shift (δ, ppm) Assignment

~168-172 C-2 (C=O)

~155-158 C-7

~150-153 C-8a

~128-130 C-5

~115-118 C-4a

~112-115 C-6

~102-105 C-8

~28-32 C-3

~23-27 C-4

Table 4: Predicted ¹³C NMR Spectral Data for 7-Hydroxychroman-2-one.

The lactone carbonyl carbon (C-2) will be the most downfield signal. The aromatic carbons will

appear in the typical range of ~100-160 ppm, with the oxygen-substituted carbons (C-7 and C-

8a) being the most deshielded. The aliphatic carbons (C-3 and C-4) will be found in the upfield

region of the spectrum.
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Spectroscopic Analysis Workflow

Sample (7-Hydroxychroman-2-one)
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Figure 3: A typical workflow for the spectroscopic characterization of 7-Hydroxychroman-2-
one.

Conclusion
This technical guide has provided a detailed overview of the expected spectroscopic data for 7-
Hydroxychroman-2-one. While experimentally verified mass spectrometry data is available,

the NMR and IR data presented are based on predictions from closely related analogs and

fundamental spectroscopic principles, due to the absence of readily available experimental

spectra in the surveyed literature. The information provided herein serves as a valuable

resource for the identification and characterization of this compound in a research setting. It is

recommended that researchers synthesizing this compound perform full spectroscopic

characterization to confirm these predictions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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